Cas no 888-79-9 (4-Amino-N-(2-chlorophenyl)benzamide)

4-Amino-N-(2-chlorophenyl)benzamide structure

888-79-9 structure

Product Name:4-Amino-N-(2-chlorophenyl)benzamide

CAS No:888-79-9

MF:C₁₃H₁₁ClN₂O

MW:246.69224190712

MDL:MFCD00628973

CID:835662

PubChem ID:4247382

Update Time:2024-10-26

4-Amino-N-(2-chlorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

- Benzanilide, 4-amino-2'-chloro- (7CI,8CI)
- 4-Amino-N-(2-chlorophenyl)benzamide
- Benzamide, 4-amino-N-(2-chlorophenyl)-
- STK258700
- 4654AC
- BBL002690
- 4-Amino-N-(2-chlorophenyl)benzamide (ACI)
- Benzanilide, 4-amino-2′-chloro- (7CI, 8CI)
- DTXSID50401189
- MFCD00628973
- EN300-65468
- ALBB-010550
- DB-078250
- CS-14233
- AN-652/33434055
- 888-79-9
- SCHEMBL11306035
- AKOS000142141
- 4-AMINO-N-(2-CHLOROPHENYL)BENZAMIDE 95%
- CS-M0270
- MDL： MFCD00628973
- Inchi： 1S/C13H11ClN2O/c14-11-3-1-2-4-12(11)16-13(17)9-5-7-10(15)8-6-9/h1-8H,15H2,(H,16,17)
- InChI Key： ZMSXIPRVNDRUAW-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(N)=CC=1)NC1C(Cl)=CC=CC=1

Computed Properties

Exact Mass: 246.0559907g/mol
Monoisotopic Mass: 246.0559907g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 55.1

4-Amino-N-(2-chlorophenyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019115705-1g	4-Amino-N-(2-chlorophenyl)benzamide	888-79-9	95%	1g	$336.00	2023-08-31
TRC	A640438-10mg	4-Amino-N-(2-chlorophenyl)benzamide	888-79-9		10mg	$ 50.00	2022-06-07
TRC	A640438-50mg	4-Amino-N-(2-chlorophenyl)benzamide	888-79-9		50mg	$ 65.00	2022-06-07
TRC	A640438-100mg	4-Amino-N-(2-chlorophenyl)benzamide	888-79-9		100mg	$ 80.00	2022-06-07
Fluorochem	222621-1g	4-Amino-N-(2-chlorophenyl)benzamide	888-79-9	95%	1g	￡58.00	2022-02-28
Apollo Scientific	OR370048-5g	4-Amino-N-(2-chlorophenyl)benzamide	888-79-9	99+%	5g	£127.00	2025-02-20
Apollo Scientific	OR370048-10g	4-Amino-N-(2-chlorophenyl)benzamide	888-79-9	>98%	10g	£481.00	2023-09-01
Apollo Scientific	OR370048-25g	4-Amino-N-(2-chlorophenyl)benzamide	888-79-9	99+%	25g	£625.00	2025-02-20
eNovation Chemicals LLC	Y1225159-5g	4-Amino-N-(2-chlorophenyl)benzamide	888-79-9	95%	5g	$300	2024-06-03
Enamine	EN300-65468-0.05g	4-amino-N-(2-chlorophenyl)benzamide	888-79-9		0.05g	$88.0	2023-02-13

4-Amino-N-(2-chlorophenyl)benzamide Production Method

Production Method 1

2585-28-6

888-79-9

Reaction Conditions

1.1 Reagents: Iron , Ammonium chloride Solvents: Ethanol , Water ; 3 h, 80 °C

Reference

Synthesis and biological evaluation of 2,4-disubstituted phthalazinones as Aurora kinase inhibitors

Wang, Wei; Feng, Xiu; Liu, Huan-Xiang; Chen, Shi-Wu; Hui, Ling, Bioorganic & Medicinal Chemistry, 2018, 26(12), 3217-3226

Production Method 2

16106-38-0

888-79-9

Reaction Conditions

Reference

A comparative study of the catalytic activity of Co- and CoFe2O4-NPs in C-N and C-O bond formation: synthesis of benzimidazoles and benzoxazoles from o-haloanilides

Hajipour, Abdol R.; Khorsandi, Zahra, New Journal of Chemistry, 2016, 40(12), 10474-10481

Production Method 3

2585-28-6

888-79-9

Reaction Conditions

1.1 Reagents: Stannous chloride Solvents: Ethanol ; 3 h, reflux

Reference

Synthesis and in vitro antiproliferative activity of novel pyrazolo[3,4-d]pyrimidine derivatives

Abdou, Nermin S.; Serya, Rabah A. T.; Esmat, Ahmed; Tolba, Mai F.; Ismail, Nasser S. M.; et al, MedChemComm, 2015, 6(8), 1518-1534

Production Method 4

2585-28-6

888-79-9

Reaction Conditions

1.1 Reagents: Iron , Ammonium chloride Solvents: Methanol , Water ; 2 - 6 h, 70 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 8 - 10

Reference

Discovery of benzamide derivatives containing urea moiety as soluble epoxide hydrolase inhibitors

Tian, Ye; Li, Shuo; Dong, Kuan; Su, Xiaolu; Fu, Siyu; et al, Bioorganic Chemistry, 2022, 127,

Production Method 5

60498-39-7

888-79-9

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Benzene ; 3 h, reflux
1.2 3 h, reflux

Reference

Design and synthesis and biological evaluation of antibacterial agents

Dhoke, Manoj V.; Preethishree, C.; Verma, Usha; Sowmya, B. A., World Journal of Pharmaceutical Research, 2020, 9(5), 933-953

Production Method 6

888-79-9

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 1 h, rt

Reference

Synthesis and identification of 2,4-bisanilinopyrimidines bearing 2,2,6,6-tetramethylpiperidine-N-oxyl as potential Aurora A inhibitors

Sang, Chun-Yan; Qin, Wen-Wen; Zhang, Xiu-Juan; Xu, Yu; Ma, You-Zhen; et al, Bioorganic & Medicinal Chemistry, 2019, 27(1), 65-78

4-Amino-N-(2-chlorophenyl)benzamide Raw materials

4-Amino-N-(2-chlorophenyl)benzamide Preparation Products

4-Amino-N-(2-chlorophenyl)benzamide (888-79-9)

4-Amino-N-(2-chlorophenyl)benzamide Related Literature

1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
2. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
3. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
4. Excited state dynamics of symmetric and asymmetric Cr3(dpa)4Cl2 measured using femtosecond transient absorption spectroscopy†

Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
5. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

888-79-9 (4-Amino-N-(2-chlorophenyl)benzamide) Related Products

Recommended suppliers

Suzhou Genelee Bio-Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

上海嵘奥生物技术有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.